Bis(glutathionyl)spermine
Overview
Description
Bis(glutathionyl)spermine is a peptide.
Scientific Research Applications
1. Role in Trypanosoma cruzi Metabolism
Bis(glutathionyl)spermine is significant in the metabolism of Trypanosoma cruzi, a parasite responsible for Chagas disease. The parasite synthesizes trypanothione, including bis(glutathionyl)spermine, for its antioxidant defense and is dependent on exogenous polyamines due to its inability to synthesize putrescine. The broad substrate specificity of the trypanothione synthetase in T. cruzi, which catalyzes the formation of bis(glutathionyl)spermine, can be exploited for designing polyamine-based inhibitors of trypanothione metabolism (Ariyanayagam, Oza, Mehlert, & Fairlamb, 2003).
2. Involvement in Polyamine Metabolism
In T. cruzi, bis(glutathionyl)spermine disulfide has been identified as a physiological substrate for trypanothione reductase. This enzyme is crucial for the parasite's redox control, ribonucleotide metabolism, and drug resistance, making it a target for drug development. The characterization of trypanothione synthetase from Trypanosoma brucei also shows its ability to convert spermine to bis(glutathionyl)spermine, underlining the importance of this compound in trypanosomatid biochemistry (Oza, Ariyanayagam, Aitcheson, & Fairlamb, 2003).
3. Potential in Drug Design
The synthesis and interaction of bis(glutathionyl)spermine with enzymes like trypanothione reductase open avenues for novel drug design strategies. For instance, selective inhibitors for parasitic enzymes can be developed by exploring the structural requirements for bis(glutathionyl)spermine binding and its analogs (Ponasik, Strickland, Faerman, Savvides, Karplus, & Ganem, 1995).
4. Understanding of Redox Metabolism in Parasites
The unique trypanothione metabolism, involving bis(glutathionyl)spermine, in trypanosomatids like Trypanosoma and Leishmania is pivotal for understanding their redox metabolism. This pathway is absent in mammals, making it an attractive target for new drugs against diseases like African sleeping sickness and leishmaniasis (Krauth-Siegel, Meiering, & Schmidt, 2003).
properties
Product Name |
Bis(glutathionyl)spermine |
|---|---|
Molecular Formula |
C30H56N10O10S2 |
Molecular Weight |
781 g/mol |
IUPAC Name |
(2S)-2-amino-5-[[(2R)-1-[[2-[3-[4-[3-[[2-[[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-sulfanylpropanoyl]amino]acetyl]amino]propylamino]butylamino]propylamino]-2-oxoethyl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C30H56N10O10S2/c31-19(29(47)48)5-7-23(41)39-21(17-51)27(45)37-15-25(43)35-13-3-11-33-9-1-2-10-34-12-4-14-36-26(44)16-38-28(46)22(18-52)40-24(42)8-6-20(32)30(49)50/h19-22,33-34,51-52H,1-18,31-32H2,(H,35,43)(H,36,44)(H,37,45)(H,38,46)(H,39,41)(H,40,42)(H,47,48)(H,49,50)/t19-,20-,21-,22-/m0/s1 |
InChI Key |
DTLYCKOAJLQYOS-CMOCDZPBSA-N |
Isomeric SMILES |
C(CCNCCCNC(=O)CNC(=O)[C@H](CS)NC(=O)CC[C@@H](C(=O)O)N)CNCCCNC(=O)CNC(=O)[C@H](CS)NC(=O)CC[C@@H](C(=O)O)N |
Canonical SMILES |
C(CCNCCCNC(=O)CNC(=O)C(CS)NC(=O)CCC(C(=O)O)N)CNCCCNC(=O)CNC(=O)C(CS)NC(=O)CCC(C(=O)O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[5-(4-Methoxyphenyl)-1,2,4-oxadiazol-3-yl]benzoic acid](/img/structure/B1264950.png)
![4-[5-[3-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-yl]benzoic acid](/img/structure/B1264951.png)
![N-(4-cyclohexylbutyl)-2-[(1R,2S,3R,4S)-3-[[2-[2-(ethylamino)-2-oxoethoxy]-5-fluorophenyl]methyl]-7-oxabicyclo[2.2.1]heptan-2-yl]-1,3-oxazole-4-carboxamide](/img/structure/B1264962.png)
